Cas no 112244-29-8 (Stigmastane-3,6-diol)

• Product Name: Stigmastane-3,6-diol
• CAS No: 112244-29-8
• MF: C₂₉H₅₂O₂
• MW: 432.721989631653
• CID: 837186
• PubChem ID: 12070151
• Update Time: 2025-10-25

Stigmastane-3,6-diol Chemical and Physical Properties

Names and Identifiers

• Stigmastane-3,6-diol
• Stigmastane-3-6-diol
• [ "" ]
• 112244-29-8
• AKOS032948171
• SCHEMBL14490132
• 24R-Ethyl-5a-cholestan-3ss,6a-diol
• FS-10148
• A-Hydroxysitostanol
• 5alpha-Stigmast-3beta,6alpha-diol
• 6-Hydroxysitostanol
• AKOS027250668
• 6
• CS-0016614
• HY-N1227
• 145985-30-4
• 34427-63-9
• 5alpha-Stigmastnae-3beta,5,6beta-triol
• ConMedNP.2511
• (3S,5S,6S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthrene-3,6-diol
• (3S,5S,6S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,6-diol

• Inchi： 1S/C29H52O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-27,30-31H,7-17H2,1-6H3
• InChI Key： FFLGORGANMRISQ-UHFFFAOYSA-N
• SMILES： CCC(C(C)C)CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)C(O)C3)C)CC1)C)C

Computed Properties

• Exact Mass: 432.396730897g/mol
• Monoisotopic Mass: 432.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 523.8±33.0 °C at 760 mmHg
• Flash Point: 211.4±20.0 °C
• PSA: 40.46000
• LogP: 7.07550
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Stigmastane-3,6-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on Stigmastane-3,6-diol

Stigmastane-3,6-diol (CAS No. 112244-29-8): A Comprehensive Overview

Stigmastane-3,6-diol (CAS No. 112244-29-8) is a naturally occurring steroidal compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as stigmasta-3,6-diol, is a derivative of stigmasterol and is characterized by its unique chemical structure and biological activities. In this comprehensive overview, we will delve into the chemical properties, biological functions, and potential applications of Stigmastane-3,6-diol.

Chemical Structure and Properties

Stigmastane-3,6-diol is a steroidal compound with the molecular formula C₂₉H₅₀O₂. Its structure is characterized by a four-ring system typical of steroids, with hydroxyl groups at the 3 and 6 positions. The presence of these hydroxyl groups imparts unique chemical properties to the compound, making it highly reactive and versatile in various chemical reactions. The compound is insoluble in water but soluble in organic solvents such as ethanol and methanol.

The chemical stability of Stigmastane-3,6-diol is influenced by its environment. It is relatively stable under neutral conditions but can undergo oxidation or reduction reactions under acidic or basic conditions. This property makes it an interesting subject for synthetic chemistry and drug development.

Biological Activities and Mechanisms

Stigmastane-3,6-diol has been the subject of numerous studies due to its diverse biological activities. One of the most notable properties of this compound is its anti-inflammatory effects. Research has shown that Stigmastane-3,6-diol can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the inflammatory response, and their inhibition can help alleviate symptoms associated with various inflammatory conditions.

In addition to its anti-inflammatory properties, Stigmastane-3,6-diol has also been found to exhibit antioxidant activity. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress. This property makes it a potential candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disease and neurodegenerative disorders.

Pharmacological Applications

The potential applications of Stigmastane-3,6-diol in pharmacology are vast. Due to its anti-inflammatory and antioxidant properties, it has been explored as a therapeutic agent for various conditions. For instance, preclinical studies have shown that Stigmastane-3,6-diol can reduce inflammation in animal models of arthritis. This suggests that it may have potential as a treatment for rheumatoid arthritis and other inflammatory joint diseases.

Beyond inflammation, Stigmastane-3,6-diol has also been investigated for its potential neuroprotective effects. Research has indicated that it can protect neurons from damage caused by oxidative stress and excitotoxicity. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

While the preclinical data on Stigmastane-3,6-diol is promising, more research is needed to fully understand its therapeutic potential in humans. Several clinical trials are currently underway to evaluate the safety and efficacy of Stigmastane-3,6-diol in various conditions. These trials aim to provide robust evidence to support its use as a therapeutic agent.

In addition to clinical trials, ongoing research is focused on optimizing the delivery methods for Stigmastane-3,6-diol to enhance its bioavailability and therapeutic effects. For example, nanoparticle-based delivery systems are being explored to improve the stability and targeted delivery of the compound.

Conclusion

Stigmastane-3,6-diol (CAS No. 112244-29-8) is a steroidal compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of various inflammatory and neurodegenerative diseases. While further research is needed to fully understand its therapeutic potential in humans, the current data suggests that Stigmastane-3,6-diol holds significant promise as a novel therapeutic agent.